Benzyl Salicylate
Benzyl Salicylate
Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20°C). (NTP, 1992)
Benzyl salicylate, also known as fema 2151, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Benzyl salicylate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl salicylate is primarily located in the membrane (predicted from logP). Benzyl salicylate is a sweet, balsam, and clean tasting compound that can be found in cloves and herbs and spices. This makes benzyl salicylate a potential biomarker for the consumption of these food products.
Benzyl salicylate, also known as fema 2151, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Benzyl salicylate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl salicylate is primarily located in the membrane (predicted from logP). Benzyl salicylate is a sweet, balsam, and clean tasting compound that can be found in cloves and herbs and spices. This makes benzyl salicylate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
118-58-1
VCID:
VC0121037
InChI:
InChI=1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2
SMILES:
C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O
Molecular Formula:
C14H12O3
Molecular Weight:
228.24 g/mol
Benzyl Salicylate
CAS No.: 118-58-1
Reference Standards
VCID: VC0121037
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol
| CAS No. | 118-58-1 |
|---|---|
| Product Name | Benzyl Salicylate |
| Molecular Formula | C14H12O3 |
| Molecular Weight | 228.24 g/mol |
| IUPAC Name | benzyl 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C14H12O3/c15-13-9-5-4-8-12(13)14(16)17-10-11-6-2-1-3-7-11/h1-9,15H,10H2 |
| Standard InChIKey | ZCTQGTTXIYCGGC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2O |
| Boiling Point | 406 °F at 26 mm Hg (NTP, 1992) 320 °C |
| Colorform | Thick liquid Colorless liquid |
| Density | 1.175 at 68 °F (NTP, 1992) d204 1.18 1.175 g/m cu at 20 °C 1.173-1.183 |
| Flash Point | 180 °C (356 °F) - closed cup >212 °F (>100 °C) - closed cup |
| Melting Point | 75 °F (NTP, 1992) Mp 23.4 ° 24 °C 23.4°C |
| Physical Description | Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20°C). (NTP, 1992) Liquid Solid colourless oily liquid or opaque crystalline mass (tendency to supercool) with a faint, sweet, floral odou |
| Description | Benzyl salicylate is a colorless liquid. Melting point near room temperature (18-20°C). (NTP, 1992) Benzyl salicylate, also known as fema 2151, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Benzyl salicylate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl salicylate is primarily located in the membrane (predicted from logP). Benzyl salicylate is a sweet, balsam, and clean tasting compound that can be found in cloves and herbs and spices. This makes benzyl salicylate a potential biomarker for the consumption of these food products. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Slightly soluble (NTP, 1992) In water, 8.8 mg/L at 20 °C, pH 6.8-7.1 /OECD Guideline 105 (Water Solubility)/ Slightly soluble in water Miscible with alcohol or ether Soluble in 9 vols of 90% alcohol insoluble in water, glycerol; soluble in organic solvents, oils miscible above 25° (in ethanol) |
| Synonyms | 2-Hydroxybenzoic Acid Phenylmethyl Ester; Benzyl 2-Hydroxybenzoate; Benzyl o-Hydroxybenzoate; Benzyl Salicylate; NSC 6647 |
| Vapor Pressure | 7.8X10-5 mm Hg at 25 °C /OECD Guideline 104 (Vapour Pressure Curve)/ |
| PubChem Compound | 8363 |
| Last Modified | Dec 23 2021 |
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